Cas no 2228861-52-5 (2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile)

• Product Name: 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile
• CAS No: 2228861-52-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 6381739
• PubChem ID: 165609450
• Update Time: 2025-06-11

2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile
• 2228861-52-5
• EN300-1730269

• Inchi： 1S/C10H7FN2O2/c11-8-2-1-6(3-7(8)4-12)9-5-13-10(14)15-9/h1-3,9H,5H2,(H,13,14)
• InChI Key： PUDIALKODOTAIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1CNC(=O)O1

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile

Introduction to 2-Fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile (CAS No. 2228861-52-5)

2-Fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile, a compound with the CAS number 2228861-52-5, is a versatile molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzonitriles and features a fluorine atom and an oxazolidinone moiety, which contribute to its distinct properties and reactivity.

The chemical structure of 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile is characterized by a benzene ring substituted with a cyano group at the 5-position and a 2-fluoro substituent at the 2-position. The oxazolidinone ring, which is attached to the benzene ring at the 5-position, contains an oxo group at the 2-position. This combination of functional groups imparts specific electronic and steric effects that influence the compound's reactivity and biological activity.

In the realm of medicinal chemistry, 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile has been explored for its potential as a lead compound in drug discovery. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for optimizing drug-like properties. Additionally, the oxazolidinone ring is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which can be crucial for binding to biological targets.

Recent studies have highlighted the potential of 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity. The unique combination of functional groups allows these derivatives to modulate key inflammatory pathways, such as NF-kB and MAPK signaling, thereby reducing inflammation and associated symptoms.

Beyond anti-inflammatory applications, 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile has also been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives of this compound can inhibit viral replication by targeting specific viral enzymes or host cell factors involved in viral entry or replication. This makes it a promising candidate for developing new antiviral therapies against a range of viral infections.

In addition to its therapeutic potential, 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile has been studied for its use in chemical synthesis. The presence of the cyano group provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify the existing structure to create new compounds with tailored properties. This synthetic flexibility is particularly valuable in drug discovery programs where rapid optimization of lead compounds is essential.

The synthetic route for preparing 2-fluoro-5-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile typically involves several steps. One common approach is to start with 4-fluorobenzonitrile and react it with an appropriate amine to form an intermediate amide. This amide is then cyclized under suitable conditions to form the oxazolidinone ring. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product, making optimization crucial for large-scale synthesis.

In terms of safety and handling, while 2-fluoro-5-(2-oxo-1,3-oxazolidin-y-l)benzonitrile is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors or dust.

The future prospects for 2-fluoro-[4](4)-[4]([4]-[4])benzonitrile are promising. Ongoing research continues to uncover new applications and optimize existing ones. As our understanding of this compound's properties deepens, it is likely that more advanced derivatives will be developed with enhanced therapeutic efficacy and reduced side effects. The interdisciplinary nature of this research involving chemistry, biology, and pharmacology ensures that this field remains dynamic and innovative.

In conclusion, 2-fluoro-[4](4)-[4]([4]-[4])benzonitrile (CAS No. 2228861-[4]) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure provides a foundation for developing new drugs and materials with improved properties. As research progresses, it is expected that this compound will continue to play a crucial role in advancing our understanding of complex biological systems and addressing unmet medical needs.